Cas no 2172136-54-6 (5-{(2-cyanoethyl)aminomethyl}-1-methyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 5-{(2-cyanoethyl)aminomethyl}-1-methyl-1H-pyrazole-3-carboxylic acid
• CAS No: 2172136-54-6
• MF: C₉H₁₂N₄O₂
• MW: 208.21718120575
• CID: 5846352
• PubChem ID: 165958572
• Update Time: 2025-06-08

5-{(2-cyanoethyl)aminomethyl}-1-methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{(2-cyanoethyl)aminomethyl}-1-methyl-1H-pyrazole-3-carboxylic acid
• EN300-1452435
• 2172136-54-6
• 5-{[(2-cyanoethyl)amino]methyl}-1-methyl-1H-pyrazole-3-carboxylic acid

• Inchi： 1S/C9H12N4O2/c1-13-7(6-11-4-2-3-10)5-8(12-13)9(14)15/h5,11H,2,4,6H2,1H3,(H,14,15)
• InChI Key： MPEIUCQGKYODHY-UHFFFAOYSA-N
• SMILES： OC(C1C=C(CNCCC#N)N(C)N=1)=O

Computed Properties

• Exact Mass: 208.09602564g/mol
• Monoisotopic Mass: 208.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.1
• Topological Polar Surface Area: 90.9Ų

Additional information on 5-{(2-cyanoethyl)aminomethyl}-1-methyl-1H-pyrazole-3-carboxylic acid

Comprehensive Overview of 5-{(2-cyanoethyl)aminomethyl}-1-methyl-1H-pyrazole-3-carboxylic acid (CAS No. 2172136-54-6)

5-{(2-cyanoethyl)aminomethyl}-1-methyl-1H-pyrazole-3-carboxylic acid (CAS No. 2172136-54-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrazole core and cyanoethyl functional group, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, which includes a carboxylic acid moiety, makes it particularly valuable for designing drug candidates targeting various diseases, including inflammation and metabolic disorders.

The growing interest in 5-{(2-cyanoethyl)aminomethyl}-1-methyl-1H-pyrazole-3-carboxylic acid is driven by its potential applications in small-molecule drug discovery. Researchers are increasingly exploring its role as a building block for kinase inhibitors and GPCR modulators, which are critical in treating conditions like cancer and diabetes. Recent studies highlight its compatibility with click chemistry and bioconjugation techniques, making it a valuable tool for proteomics and chemical biology applications. These attributes align with current trends in precision medicine and personalized therapeutics, where tailored molecular designs are essential.

From a synthetic perspective, CAS No. 2172136-54-6 offers several advantages. Its pyrazole-3-carboxylic acid scaffold provides a robust platform for further derivatization, enabling the creation of libraries of analogs for high-throughput screening. The cyanoethyl group enhances solubility and bioavailability, addressing common challenges in drug delivery systems. Moreover, its stability under physiological conditions makes it suitable for in vivo studies, a key consideration for preclinical development.

The compound's relevance extends to green chemistry initiatives, as researchers seek sustainable methods for its synthesis. Innovations such as catalytic hydrogenation and microwave-assisted reactions have been explored to optimize yield and reduce environmental impact. This aligns with the broader industry shift toward eco-friendly manufacturing processes, a topic frequently searched by professionals in pharmaceutical R&D.

In summary, 5-{(2-cyanoethyl)aminomethyl}-1-methyl-1H-pyrazole-3-carboxylic acid (CAS No. 2172136-54-6) represents a cutting-edge compound with multifaceted applications in modern science. Its structural features and functional versatility position it as a critical component in advancing drug discovery and biochemical research, meeting the demands of today's innovative therapeutics landscape.